Cas no 97234-97-4 (5-Bromo-4(3H)-pyrimidinonehemisulfate)

• Product Name: 5-Bromo-4(3H)-pyrimidinonehemisulfate
• CAS No: 97234-97-4
• MF: C₄H₅BrN₂O₅S
• MW: 273.061898946762
• MDL: MFCD13195360
• CID: 839077
• PubChem ID: 56763835
• Update Time: 2024-10-25

5-Bromo-4(3H)-pyrimidinonehemisulfate Chemical and Physical Properties

Names and Identifiers

• 5-Bromopyrimidin-4(3H)-one sulfate(2:1)
• 5-bromo-1H-pyrimidin-6-one,sulfuric acid
• 5-Bromo-4(3H)-pyrimidinone hemisulfate
• 5-Bromo-4(3H)-pyrimidinonehemisulfate
• 5-Bromopyrimidin-4(1H)-one sulfate(2:1)
• C8H8Br2N4O6S
• 5-Bromopyrimidin-4(1H)-one hemisulfate
• AB0175108
• AB0027915
• W9821
• Sulfuric acid--5-bromopyrimidin-4(3H)-one (1/2)
• bis(5-bromo-1,4-dihydropyrimidin-4-one); sulfuric acid
• bis(5-bromo-3,4-dihydropyrimidi
• BIS(5-BROMO-3H-PYRIMIDIN-4-ONE); SULFURIC ACID
• DTXSID20718276
• SB60409
• bis(5-bromo-3,4-dihydropyrimidin-4-one); sulfuric acid
• 97234-97-4
• DS-0746
• 5-bromo-1H-pyrimidin-6-one;sulfuric acid
• DB-080459
• AKOS024258509
• AKOS015919894
• 5-Bromopyrimidin-4(3H)-onesulfate(2:1)
• MFCD13195360

• MDL： MFCD13195360
• Inchi： 1S/C4H3BrN2O.H2O4S/c5-3-1-6-2-7-4(3)8;1-5(2,3)4/h1-2H,(H,6,7,8);(H2,1,2,3,4)
• InChI Key： SITLVGGZTIJYCR-UHFFFAOYSA-N
• SMILES： O=C1C(Br)=CN=CN1.O=S(O)(O)=O

Computed Properties

• Exact Mass: 445.85300
• Monoisotopic Mass: 445.85313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166

Experimental Properties

• PSA: 174.48000
• LogP: 1.49280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines